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Welcome to the technical support center dedicated to the unique challenges of analyzing polar
aromatic carboxylic acids using column chromatography. This guide is designed for
researchers, scientists, and drug development professionals who encounter issues such as
poor retention, peak tailing, and low recovery with this challenging class of compounds. Here,
we move beyond generic advice to provide in-depth, mechanism-based troubleshooting and
validated protocols.

Frequently Asked Questions (FAQSs)

This section addresses the fundamental "why" questions that form the basis of most issues
encountered with polar aromatic carboxylic acids.

Q1: Why do my polar aromatic carboxylic acids show little to no retention on a standard C18
column?
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A: This is the most common challenge and stems from a fundamental mismatch between the
analyte and the stationary phase. Standard C18 columns are nonpolar, designed to retain
compounds through hydrophobic interactions.[1] Polar aromatic carboxylic acids, especially at
a neutral or high pH, are highly polar and prefer to stay in the polar mobile phase (like
water/acetonitrile) rather than interact with the nonpolar C18 chains.[2] This results in them
eluting very early, often at or near the column's void volume. Furthermore, using high
percentages of water in the mobile phase to increase retention can cause a phenomenon
known as "hydrophobic collapse” on traditional C18 columns, leading to irreproducible retention
times.[2][3]

Q2: What is peak tailing, and why is it so prevalent with these acids?

A: Peak tailing is an asymmetry where the back half of the peak is drawn out.[4] For carboxylic
acids, the primary cause is secondary interactions with the stationary phase.[5] Silica-based
columns have residual "silanol" groups (Si-OH) on their surface. At mobile phase pH values
above ~3.5, these silanols can become deprotonated (Si-O~) and negatively charged.[5] If your
carboxylic acid is also deprotonated (R-COQO™), it can engage in ionic interactions with these
sites, leading to a secondary, stronger retention mechanism that causes the peak to tail.[4][5]

Q3: How does mobile phase pH dramatically alter the chromatography of my aromatic
carboxylic acid?

A: The pH of the mobile phase directly controls the ionization state of your carboxylic acid,
which in turn dictates its polarity and retention in reversed-phase chromatography.[6][7][8]

 When Mobile Phase pH > Analyte pKa: The carboxylic acid is deprotonated (ionized) to its
carboxylate form (R-COQO™). This form is significantly more polar and will have much lower
retention on a nonpolar stationary phase.[6][7]

 When Mobile Phase pH < Analyte pKa: The carboxylic acid is in its protonated, neutral form
(R-COOH). This form is less polar (more hydrophobic) and will be retained much more
strongly on a reversed-phase column.[6][9]

Therefore, controlling the pH is the most powerful tool for manipulating the retention of these
compounds in reversed-phase HPLC.[7] For reproducible results, the mobile phase must be
buffered.[10][11]
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Q4: Is reversed-phase HPLC the best technique? What are the alternatives?

A: While reversed-phase (RP) is the most common mode, it is often not the optimal choice for

highly polar acids without significant method development. Several alternative modes can

provide superior results:

Mixed-Mode Chromatography (MMC): This is often the most effective solution. MMC
columns have stationary phases with multiple functionalities, such as reversed-phase (like
C18) and ion-exchange (anion or cation).[12][13] This allows for simultaneous hydrophobic
and ionic interactions, providing excellent and tunable retention for polar, ionizable
compounds without the need for ion-pairing agents.[12][14]

Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC uses a polar stationary phase
with a high-organic, low-aqueous mobile phase. It is an excellent technique for retaining very
polar compounds that show no retention in reversed-phase.[1][2][15]

lon-Exchange Chromatography (IEX): This technique separates molecules based on their
net charge.[16][17][18] Anion-exchange chromatography can be used to retain the negatively
charged carboxylate form of the acids.[17]

Troubleshooting Guide: From Problem to Solution

This section provides direct answers to specific experimental problems.

Problem: My peak for salicylic acid is tailing severely.

Answer: This is a classic example of secondary silanol interactions. Here’s a systematic

approach to fixing it:

o Lower the Mobile Phase pH: The most effective solution is to suppress the ionization of both
the salicylic acid (pKa = 2.97) and the surface silanols. By adding an acidifier like formic acid
or trifluoroacetic acid (TFA) to your mobile phase to bring the pH to ~2.5, you will protonate
the salicylic acid, making it less polar, and neutralize the silanol groups, eliminating the
unwanted ionic interaction.[5][9] A good rule of thumb is to work at a pH at least 1.5-2 units
below the analyte's pKa.[9]
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e Use a High-Purity, End-Capped Column: Modern columns are manufactured with high-purity
silica and are "end-capped" to block many of the residual silanol groups.[4][5] If you are
using an older column, switching to a modern, high-purity, end-capped column can
significantly improve peak shape.

o Consider a Different Stationary Phase: If pH adjustment is not sufficient or desired, a polar-
embedded phase column can offer better performance.[19] These columns have a polar
group embedded near the base of the C18 chain, which helps to shield the analytes from the
silica surface and reduces tailing.

Problem: My polar aromatic acid is not retained at all, even with 95% water in the mobile

phase.

Answer: Your analyte is too polar for the C18 stationary phase under these conditions. Pushing
to very high aqueous mobile phases can also lead to reproducibility issues.[3]

» lon Suppression (Reversed-Phase): First, ensure your mobile phase pH is well below the
analyte's pKa to maximize its hydrophobicity and retention.[6]

e Switch to a Water-Tolerant Column: If you must use a high-aqueous mobile phase, use a
column specifically designed for it, such as an "Aqueous C18" or a polar-embedded phase
column, to prevent hydrophobic collapse and ensure stable retention.[2][19]

o Change Chromatography Mode: This is the most robust solution.

o Mixed-Mode Chromatography: A column with both reversed-phase and anion-exchange
characteristics will provide strong retention. You can then control retention by adjusting
both the organic solvent percentage and the mobile phase pH/ionic strength.[13][15]

o HILIC: If the compound is extremely polar, HILIC is an ideal alternative. You will use a high
percentage of an organic solvent like acetonitrile, which can also provide benefits for MS
sensitivity.[1][2]

Problem: My retention times are shifting between runs.

Answer: Poor reproducibility is almost always due to an unstable equilibrium in the system.
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e Use a Buffered Mobile Phase: This is the most critical factor. Small shifts in the pH of an
unbuffered mobile phase can cause large shifts in the retention of ionizable acids.[7][11]
Always use a buffer (e.g., formate, acetate, phosphate) at a concentration of 10-25 mM to
lock in the pH. Ensure the buffer's pKa is close to the desired mobile phase pH for maximum
buffering capacity.

e Ensure Full Column Equilibration: When you change the mobile phase, the column needs
time to fully equilibrate. This is especially true for ion-pairing or HILIC methods.[2] Flush the
column with at least 10-20 column volumes of the new mobile phase before starting your
analysis.

o Control Column Temperature: Column temperature affects mobile phase viscosity and
retention thermodynamics. Using a column oven is essential for stable and reproducible
retention times.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing and solving common issues
with polar aromatic carboxylic acids.
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Caption: A decision tree for troubleshooting chromatography of polar aromatic carboxylic acids.
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Experimental Protocols & Data
Protocol 1: Systematic Method Development for a Novel Polar
Aromatic Carboxylic Acid

This protocol provides a step-by-step workflow for developing a robust method from scratch.
Objective: Achieve good retention (k' > 2) and symmetrical peaks (Asymmetry Factor < 1.5).
Analyte: A novel polar aromatic carboxylic acid with an estimated pKa of 4.0.
Step-by-Step Methodology:
e Column Selection (Initial Screening):

o Select a modern, high-purity, end-capped C18 column (e.g., 100 x 2.1 mm, 1.8 pm).

o Select a mixed-mode anion-exchange/RP column as an alternative.
o Mobile Phase Preparation:

o Mobile Phase A: 0.1% Formic Acid in Water (pH = 2.7).

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Rationale: The low pH of 2.7 is well below the analyte's pKa of 4.0, ensuring it is in the
protonated, less polar form for better retention in RP mode.[6][9]

e Initial Gradient Run (Scouting):
o Column: C18
o Flow Rate: 0.4 mL/min
o Temperature: 40 °C

o Gradient: 5% to 95% B over 10 minutes.
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o Analysis: Observe the retention time. If the compound elutes very early (< 2 min), the C18
is not providing enough retention even under ion-suppressed conditions.

e Switch to Mixed-Mode Column:
o If retention on C18 is poor, switch to the mixed-mode column.
o Repeat the same gradient run.

o Expected Outcome: Retention will be significantly increased due to the added anion-
exchange interaction mechanism.[12][15]

¢ Method Optimization (on the successful column):

o Once adequate retention is achieved, optimize the gradient for the best resolution from
any impurities.

o Adjust the starting and ending %B and the gradient slope to achieve the desired
separation.

o If further selectivity is needed on the mixed-mode column, the buffer can be changed (e.g.,
to ammonium acetate) and the pH adjusted to fine-tune the ionic interactions.[20]

Data Presentation: Stationary Phase Selection Guide

The choice of stationary phase is critical. This table summarizes the options and their primary
applications.
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Stationary Phase
Type

Primary Retention
Mechanism(s)

Best For...

Key Weakness

Standard C18

Hydrophobic

Nonpolar to
moderately polar

neutral compounds.

Poor retention of polar
compounds; peak

tailing for acids.[1][4]

Aqueous C18/ Polar-

Hydrophobic + Polar

Improving retention of

polar compounds in

May still offer
insufficient retention

Embedded Interactions high-aqueous mobile )
for very polar acids.
phases.[2][19]
. Can have longer
- Very polar, hydrophilic S
Hydrophilic equilibration times;
HILIC o compounds not S
Partitioning } ] less intuitive for RP
retained in RP.[1][15]
users.
Method development
Polar and nonpolar
o can be more complex
_ , ionizable compounds )
Mixed-Mode Hydrophobic + lon- due to multiple

(RP/Anion-Exchange)

Exchange

in the same run.
Excellent for acids.
[12][14]

variables (pH, ionic
strength, % organic).

[2]

lon-Exchange (Anion-

Exchanger)

lon-Exchange

Separating
compounds purely
based on charge.[16]
[17]

Requires salt or pH
gradients for elution,
which may not be
ideal for all detectors
(e.g., MS).[2]

Diagram: Analyte-Stationary Phase Interactions

This diagram illustrates the key interactions that dictate the chromatographic behavior of polar

aromatic carboxylic acids.

Caption: Interactions of a polar aromatic carboxylic acid with different stationary phases.

References

© 2026 BenchChem. All rights reserved.

9/14

Tech Support


https://www.waters.com/blog/improving-retaining-and-separating-polar-compounds-using-chromatographic-techniques/
https://www.alwsci.com/news/common-causes-of-peak-tailing-in-chromatograph-85154438.html
https://www.welch-us.com/blogs/knowleage-base/strategies-for-retaining-polar-compounds-in-chromatography
https://axionlabs.com/chromatography-training/hplc-problems-with-very-polar-molecules/
https://www.waters.com/blog/improving-retaining-and-separating-polar-compounds-using-chromatographic-techniques/
https://www.chromatographyonline.com/view/mixed-mode-chromatography-review
https://helixchrom.com/technology/mixed-mode-chromatography-and-stationary-phases/
https://www.thermofisher.com/tw/zt/home/industrial/chromatography/liquid-chromatography-lc/hplc-uhplc-columns/mixed-mode-hplc-columns.html
https://www.welch-us.com/blogs/knowleage-base/strategies-for-retaining-polar-compounds-in-chromatography
https://gsconlinepress.com/journals/gscbps/sites/default/files/GSCBPS-2025-0127.pdf
https://dr-maisch.com/any-media/separation-mode/ion-exchange
https://www.welch-us.com/blogs/knowleage-base/strategies-for-retaining-polar-compounds-in-chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using
Chromatographic Techniques. Waters Blog. [Link]

SIELC Technologies. Mixed-Mode Chromatography and Stationary Phases. [Link]

Paszta, Z., & Klimek, J. (1990). Chromatographic separations of aromatic carboxylic acids.
PubMed. [Link]

Subedi, L., & Gilar, M. (2022). Perspective Chapter: Mixed-Mode Chromatography.
IntechOpen. [Link]

Stoll, D. R. (2020). Rules of Thumb for Reversed-Phase LC: What's In Your
Chromatographic Mind? LCGC North America. [Link]

Dolan, J. W. (2022). Back to Basics: The Role of pH in Retention and Selectivity. LCGC
International. [Link]

Lemasson, E., et al. (2026). Mixed-Mode Chromatography—A Review. LCGC International.
[Link]

Fasoula, S., & Pappa-Louisi, A. (2006). Reversed Phase High Performance Liquid
Chromatography Using Carboxylic Acids in the Mobile Phase. Taylor & Francis Online. [Link]

Danielson, N. D., & Gallagher, P. A. (2006). Mobile Phase Additives vs. Bonded Phases for
HPLC. Taylor & Francis Online. [Link]

Longdom Publishing. (2024). Mobile Phase Additives: Enhancing Chromatographic
Separations and Sensitivity. [Link]

Al-Degs, Y. S. (2013). lon Exclusion Chromatography of Aromatic Acids. Journal of
Chromatographic Science. [Link]

Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

ALWSCI. (2025). Common Causes Of Peak Tailing in Chromatography. [Link]

Welch Materials. (2024). Advanced Strategies for Retaining Polar Compounds in
Chromatography: Case Studies and Practical Applications. [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.waters.com/blog/retaining-and-separating-polar-compounds/
https://sielc.com/mixed-mode-chromatography-and-stationary-phases/
https://pubmed.ncbi.nlm.nih.gov/2129530/
https://www.intechopen.com/chapters/81729
https://www.chromatographyonline.com/view/rules-thumb-reversed-phase-lc-what-s-your-chromatographic-mind
https://www.chromatographyonline.com/view/back-to-basics-the-role-of-ph-in-retention-and-selectivity
https://www.chromatographyonline.com/view/mixed-mode-chromatography-a-review
https://www.tandfonline.com/doi/abs/10.1080/10826070600927705
https://www.tandfonline.com/doi/abs/10.1080/10826079508013587
https://www.longdom.org/open-access/mobile-phase-additives-enhancing-chromatographic-separations-and-sensitivity-119102.html
https://academic.oup.com/chromsci/article/52/1/1/303357
https://www.phenomenex.com/blogs/mobile-phase-optimization-a-critical-factor-in-hplc/
https://www.alwsci.com/blog/common-causes-of-peak-tailing-in-chromatography-b0079.html
https://www.welchmat.com/advanced-strategies-for-retaining-polar-compounds-in-chromatography-case-studies-and-practical-applications/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

ResearchGate. (2021). Why the addition of additives in the mobile phase is recommended in
HPLC-analysis?[Link]

Agilent. Control pH During Method Development for Better Chromatography. [Link]

Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?
[Link]

Phenomenex. GC Tech Tip: Peak Shape Problems - Tailing Peaks. [Link]

SIELC Technologies. Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. [Link]

Stoll, D. R., & Dolan, J. W. (2025). LC Troubleshooting Essentials: A Guide to Common
Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC
International. [Link]

Element Lab Solutions. Peak Tailing in HPLC. [Link]

ResearchGate. (2018). Sample preparation procedure using extraction and derivatization of
carboxylic acids from aqueous samples by means of deep eutectic solvents for gas
chromatographic-mass spectrometric analysis. [Link]

GSC Online Press. (2025). lon exchange chromatography: A comprehensive review. [Link]

Interchim. (2020). TLC Fundamentals — Stationary & mobile phase choice (part 4). [Link]

Axion Labs. (2022). HPLC Peak Tailing. [Link]

Dr. Maisch GmbH. lon Exchange. [Link]

Al-Degs, Y. S., et al. (2014). Separation of Aliphatic and Aromatic Carboxylic Acids by
Conventional and Ultra High Performance lon Exclusion Chromatography. PMC. [Link]

Restek. (2019). Choosing Your LC Stationary Phase. [Link]

Hichrom. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE
PHASES. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.researchgate.net/post/Why_the_addition_of_additives_in_the_mobile_phase_is_recommended_in_HPLC-analysis
https://www.agilent.com/cs/library/primers/public/5991-0122EN.pdf
https://www.biotage.com/blog/how-does-an-acid-ph-affect-reversed-phase-chromatography-separations
https://www.phenomenex.com/blogs/gc-tech-tip-peak-shape-problems-tailing-peaks/
https://sielc.com/separation-of-aromatic-carboxylic-acids-by-mixed-mode-hplc/
https://www.chromatographyonline.com/view/lc-troubleshooting-essentials-a-guide-to-common-problems-and-solutions-for-peak-tailing-ghost-peaks-and-pressure-spikes
https://www.element-lab.co.uk/resources/knowledge-base/peak-tailing-in-hplc
https://www.researchgate.net/publication/324675548_Sample_preparation_procedure_using_extraction_and_derivatization_of_carboxylic_acids_from_aqueous_samples_by_means_of_deep_eutectic_solvents_for_gas_chromatographic-mass_spectrometric_analysis
https://gscbiologicalpress.com/journals/gsc-biological-and-pharmaceutical-sciences/content/ion-exchange-chromatography-comprehensive-review-0
https://www.interchim.fr/blog/tlc-fundamentals-stationary-mobile-phase-choice-part-4/
https://axionlabs.com/hplc-peak-tailing/
https://www.dr-maisch.com/ion-exchange
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4227318/
https://www.restek.com/en/resources/resource-hub/videos/choosing-your-lc-stationary-phase/
https://www.hichrom.co.uk/userfiles/files/posters/Poster_016_The_HPLC_Analysis_of_Polar_Analytes_with_Aqueous_Mobile_Phases.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Bio-Rad. Introduction to lon Exchange Chromatography. [Link]
e Veeprho. (2025). Exploring the Different Mobile Phases in HPLC. [Link]

o Kataoka, H. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological
Samples. MDPI. [Link]

o ResearchGate. lon-exclusion chromatography of carboxylic acids on silica gel modified with
aluminium. [Link]

e Agilent. SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY. [Link]
e Reddit. (2016). Column chromatography of carboxylic acids?[Link]
e Axion Labs. (2024). HPLC problems with very polar molecules. [Link]

» An Experimental Handbook for Pharmaceutical Organic Chemistry-l. AIM: TO PERFORM
SYSTEMATIC QUALITATIVE ANALYSIS OF CARBOXYLIC ACID. [Link]

e Columbia University. Column chromatography. [Link]

o ResearchGate. Mechanism of adsorption of carboxylic acid on surface. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. waters.com [waters.com]

2. welch-us.com [welch-us.com]

3. hplc.eu [hplc.eu]

4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]

5. elementlabsolutions.com [elementlabsolutions.com]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.bio-rad.com/en-us/applications-technologies/introduction-ion-exchange-chromatography?ID=LUSO121UUY4V
https://veeprho.com/blog/exploring-the-different-mobile-phases-in-hplc/
https://www.mdpi.com/1420-3049/25/21/4891
https://www.researchgate.net/publication/14552467_Ion-exclusion_chromatography_of_carboxylic_acids_on_silica_gel_modified_with_aluminium
https://www.agilent.com/cs/library/primers/public/5980-0133EN.pdf
https://www.reddit.com/r/chemistry/comments/5bs71w/column_chromatography_of_carboxylic_acids/
https://axionlabs.com/hplc-problems-with-very-polar-molecules/
https://www.researchgate.net/publication/357606132_AIM_TO_PERFORM_SYSTEMATIC_QUALITATIVE_ANALYSIS_OF_CARBOXYLIC_ACID_Chapter_01
http://www.columbia.edu/cu/chemistry/courses/3071/downloads/column_chrom.pdf
https://www.researchgate.net/figure/Mechanism-of-adsorption-of-carboxylic-acid-on-surface-of-a-Surface-of-silica-gel_fig1_320398017
https://www.benchchem.com/product/b1525148?utm_src=pdf-custom-synthesis#bc-rfq
https://www.waters.com/blog/improving-retaining-and-separating-polar-compounds-using-chromatographic-techniques/
https://www.welch-us.com/blogs/knowleage-base/strategies-for-retaining-polar-compounds-in-chromatography
https://www.hplc.eu/Downloads/AQ_Columns02.PDF
https://www.alwsci.com/news/common-causes-of-peak-tailing-in-chromatograph-85154438.html
https://www.elementlabsolutions.com/uk/chromatography-blog/post/peak-tailing-in-hplc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

e 6. chromatographyonline.com [chromatographyonline.com]

e 7. chromatographyonline.com [chromatographyonline.com]

¢ 8. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]

¢ 9. biotage.com [biotage.com]

e 10.
o 11.
o 12.
e 13.
o 14
e 15
e 16.
o 17.
e 18.
e 19.
e 20.

longdom.org [longdom.org]

agilent.com [agilent.com]

helixchrom.com [helixchrom.com]

Perspective Chapter: Mixed-Mode Chromatography | IntechOpen [intechopen.com]
Mixed-Mode HPLC Columns | Thermo Fisher Scientific - TW [thermofisher.com]
chromatographyonline.com [chromatographyonline.com]

gsconlinepress.com [gsconlinepress.com]

bio-rad.com [bio-rad.com]
HPLC problems with very polar molecules - Axion Labs [axionlabs.com]

Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC | SIELC Technologies

[sielc.com]

¢ To cite this document: BenchChem. [Technical Support Center: Column Chromatography of
Polar Aromatic Carboxylic Acids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1525148/docs#technical-support-center-column-
chromatography-of-polar-aromatic-carboxylic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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